Cas no 56-39-3 (Glycine-1-14C(7CI,8CI,9CI))

Glycine-1-14C(7CI,8CI,9CI) structure

Product Name:Glycine-1-14C(7CI,8CI,9CI)

CAS No:56-39-3

Molecular Formula:C₂H₅NO₂

Molecular Weight:75.0666

CID:375788

PubChem ID:6453332

Glycine-1-14C(7CI,8CI,9CI) Properties

Names and Identifiers

- Glycine-1-14C(7CI,8CI,9CI)
- (14)C-glycine
- [1-14C]glycine
- < 1-14C> Glycin
- < 1-14C> glycine
- 1-[14C]-glycine
- AC1O577T
- Glycine-(1-(14)C)
- Glycine-1-14C
- Glycine,[1-14c]
- DTXSID60204567
- 56-39-3
- +Expand
- InChIKey： DHMQDGOQFOQNFH-HQMMCQRPSA-N
- Inchi： InChI=1S/C2H5NO2/c3-1-2(4)5/h1,3H2,(H,4,5)/i2+2
- SMILES： C(C(=O)O)N

Computed Properties

Exact Mass: 77.03527
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 77.03527
Heavy Atom Count: 5
Complexity: 42.9
Isotope Atom Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _3.2
Topological Polar Surface Area: 63.3

Experimental Properties

LogP: -0.27000
PSA: 63.32000
Refractive Index: 1.46
Boiling Point: °Cat760mmHg
Flash Point: °C
Density: 1.254

Glycine-1-14C(7CI,8CI,9CI) Related Literature

1. Linear polypeptides of a known repeating sequence of amino-acids. Synthesis of poly-(L-tyrosyl-L-glutamyl-L-valylglycyl)[1-14C]glycine ethyl ester

Brian J. Johnson,Elwood G. Trask J. Chem. Soc. C 1970 2247
2. Differential expression of microRNAs contributed to the health efficacy of EGCG in in vitro subarachnoid hemorrhage model

Ying Chen,Liyong Huang,Lei Wang,Lingyun Chen,Wenhua Ren,Wenke Zhou Food Funct. 2017 8 4675
3. Linear polypeptides of a known repeating sequence of amino-acids. Synthesis of poly-(L-tyrosyl-L-glutamyl-L-alanylglycyl)[1-14C]glycine ethyl ester

Brian J. Johnson,Elwood G. Trask J. Chem. Soc. C 1969 2644
4. Linear polypeptides of a known repeating sequence of amino-acids. Synthesis of poly-(L-glutamyl-L-glutamyl-L-alanylglycyl)[1-14C]glycine ethyl ester

Brian J. Johnson J. Chem. Soc. C 1969 1412
5. Structure of doramectin

Christopher J. Dutton,Stephen P. Gibson,Michael Kinns,Alistair G. Swanson,Jon Bordner J. Chem. Soc. Perkin Trans. 2 1995 403
6. Method for the determination of radioactivity in the C-2 carbon of glycine

Harinder Paul S. Makkar,Peter J. Buttery Analyst 1990 115 1309
7. Design, synthesis, anticancer evaluation, and in silico ADMET analysis of novel thalidomide analogs as promising immunomodulatory agents

Anas Ramadan Kotb,Abdallah E. Abdallah,Hazem Elkady,Ibrahim H. Eissa,Mohammed S. Taghour,Dina Abed Bakhotmah,Tamer M. Abdelghany,Mohamed Ayman El-Zahabi RSC Adv. 2023 13 10488
8. Development of a new vacuum-based photovoltaic/thermal collector, and its thermal and exergy analyses

Ali Radwan,Takao Katsura,Saim Memon,Essam M. Abo-Zahhad,O. Abdelrehim,Ahmed A. Serageldin,Mohamed R. Elmarghany,Asmaa Khater,Katsunori Nagano Sustainable Energy Fuels 2020 4 6251
9. Simultaneous determination of paracetamol, aspirin and caffeine in tablet formulations using factor analysis

L. J. Rogers,M. J. Adams Anal. Commun. 1996 33 401
10. Simultaneous determination of paracetamol, aspirin and caffeine in tablet formulations using factor analysis

L. J. Rogers,M. J. Adams Anal. Commun. 1996 33 401

56-39-3 (Glycine-1-14C(7CI,8CI,9CI)) Related Products

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